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Compound of Interest

Compound Name: Carboxy-PEG2-sulfonic acid

Cat. No.: B606478 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of Carboxy-PEG2-sulfonic acid, ensuring the safety of

laboratory personnel and compliance with environmental regulations. Researchers, scientists,

and drug development professionals should adhere to these guidelines to mitigate risks

associated with the handling and disposal of this chemical.

Carboxy-PEG2-sulfonic acid is a bifunctional PEG linker containing both a carboxylic acid

and a sulfonic acid moiety. While specific hazard information is not extensively detailed in

publicly available safety data sheets, its acidic nature necessitates careful handling and

disposal. The following procedures are based on best practices for managing acidic chemical

waste in a laboratory setting.

Summary of Key Chemical Properties
For safe handling and disposal, it is crucial to be aware of the fundamental properties of

Carboxy-PEG2-sulfonic acid.
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Property Value Source

CAS Number 1817735-45-7 BroadPharm[1]

Molecular Formula C7H14O7S BroadPharm[1]

Molecular Weight 242.2 g/mol BroadPharm[1]

Purity >98% BroadPharm[1]

Solubility Water BroadPharm[1]

Storage Condition -20°C BroadPharm[1]

Experimental Protocol: Waste Disposal
The following protocol provides a detailed, step-by-step methodology for the safe disposal of

Carboxy-PEG2-sulfonic acid.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure that appropriate

personal protective equipment is worn. This includes, but is not limited to:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent skin

contact.[2][3][4]

Eye Protection: Safety goggles or a face shield should be worn to protect against splashes.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

2. Waste Collection:

Collect all waste containing Carboxy-PEG2-sulfonic acid, including unused product and

contaminated materials (e.g., pipette tips, tubes), in a designated and clearly labeled waste

container.

The container must be made of a material compatible with acidic compounds, such as high-

density polyethylene (HDPE).

Do not mix this waste with other chemical waste streams unless compatibility has been

verified.
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3. Neutralization (for aqueous solutions):

If dealing with a dilute aqueous solution of Carboxy-PEG2-sulfonic acid, neutralization may

be an appropriate pre-treatment step before final disposal. This should only be performed by

trained personnel in a fume hood.

Slowly add a weak base, such as sodium bicarbonate (NaHCO₃) solution, to the acidic waste

while stirring.

Monitor the pH of the solution using a pH meter or pH strips. Continue adding the base until

the pH is between 6.0 and 8.0.

Be aware that neutralization reactions can generate heat and gas. Proceed with caution.

4. Final Disposal:

Whether neutralized or not, the final chemical waste must be disposed of through your

institution's hazardous waste management program.

Ensure the waste container is securely sealed and properly labeled with the chemical name,

concentration, and any other required information.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Carboxy-PEG2-sulfonic acid.
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Start: Disposal of
Carboxy-PEG2-sulfonic acid

Step 1: Wear Appropriate PPE
(Nitrile Gloves, Safety Goggles, Lab Coat)

Step 2: Collect Waste in
Designated HDPE Container

Is the waste a dilute
aqueous solution?

Step 3: Neutralize with Weak Base
(e.g., NaHCO₃) to pH 6-8 in Fume Hood

Yes

Step 4: Securely Seal and
Label Waste Container

No

Step 5: Dispose via Institutional
Hazardous Waste Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

